![molecular formula C47H76O18 B133540 Medicago-saponin P(2) CAS No. 158511-58-1](/img/structure/B133540.png)
Medicago-saponin P(2)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Medicago-saponin P(2) is a type of saponin that is found in the Medicago sativa plant, commonly known as alfalfa. It is a triterpenoid saponin that has been studied for its potential applications in scientific research. Medicago-saponin P(2) has been found to have various biochemical and physiological effects, making it a promising compound for further research.
Mechanism of Action
The mechanism of action of Medicago-saponin P(2) is not fully understood. However, it is believed to work by binding to cell membranes and disrupting their structure, which can lead to cell death. It has also been found to stimulate the production of cytokines, which are important for the immune response.
Biochemical and Physiological Effects
Medicago-saponin P(2) has been found to have various biochemical and physiological effects. It has been found to stimulate the production of antibodies, which are important for the immune response. It has also been found to inhibit the growth of cancer cells and to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using Medicago-saponin P(2) in lab experiments is that it is a natural compound that can be easily synthesized. It is also relatively inexpensive compared to other compounds used in scientific research. However, one limitation of using Medicago-saponin P(2) is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are many future directions for research on Medicago-saponin P(2). One area of research could be to further investigate its potential as an adjuvant in vaccines. Another area of research could be to investigate its potential as a treatment for cancer. Additionally, further research could be done to better understand its mechanism of action and to identify any potential side effects.
In conclusion, Medicago-saponin P(2) is a promising compound for scientific research. It has various applications and has been found to have many biochemical and physiological effects. Further research is needed to fully understand its potential and to identify any limitations or side effects.
Synthesis Methods
Medicago-saponin P(2) can be extracted from the aerial parts of the Medicago sativa plant using various methods, including solvent extraction and column chromatography. However, the most commonly used method for synthesizing Medicago-saponin P(2) is through chemical synthesis.
Scientific Research Applications
Medicago-saponin P(2) has been found to have various applications in scientific research. It has been studied for its potential use as an adjuvant in vaccines, due to its ability to stimulate the immune system. Medicago-saponin P(2) has also been studied for its anti-tumor properties, as it has been found to inhibit the growth of cancer cells.
properties
CAS RN |
158511-58-1 |
---|---|
Molecular Formula |
C47H76O18 |
Molecular Weight |
929.1 g/mol |
IUPAC Name |
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (4aR,5R,6aR,6aS,6bR,9R,10S,12aR,14bR)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate |
InChI |
InChI=1S/C47H76O18/c1-21-30(52)33(55)35(57)38(61-21)64-37-31(53)24(50)19-60-40(37)63-29-11-12-43(4)26(44(29,5)20-49)10-13-45(6)27(43)9-8-22-23-16-42(2,3)14-15-47(23,28(51)17-46(22,45)7)41(59)65-39-36(58)34(56)32(54)25(18-48)62-39/h8,21,23-40,48-58H,9-20H2,1-7H3/t21-,23+,24-,25+,26?,27+,28+,29-,30-,31-,32+,33+,34-,35+,36+,37+,38-,39-,40-,43-,44-,45+,46+,47+/m0/s1 |
InChI Key |
TYZMLYSDIVGHLP-WJAOUKEHSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@H](CO[C@H]2O[C@H]3CC[C@@]4([C@H]5CC=C6[C@H]7CC(CC[C@@]7([C@@H](C[C@]6([C@@]5(CCC4[C@]3(C)CO)C)C)O)C(=O)O[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)CO)O)O)O)(C)C)C)O)O)O)O)O |
SMILES |
CC1C(C(C(C(O1)OC2C(C(COC2OC3CCC4(C(C3(C)CO)CCC5(C4CC=C6C5(CC(C7(C6CC(CC7)(C)C)C(=O)OC8C(C(C(C(O8)CO)O)O)O)O)C)C)C)O)O)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(C(COC2OC3CCC4(C(C3(C)CO)CCC5(C4CC=C6C5(CC(C7(C6CC(CC7)(C)C)C(=O)OC8C(C(C(C(O8)CO)O)O)O)O)C)C)C)O)O)O)O)O |
synonyms |
3-O-rhamnopyranosyl-1-2-L-arabinopyranosylcaulophyllogenin 28-O-glucopyranoside medicago-saponin P(2) medicago-saponin P2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.